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Compound of Interest

Compound Name: (1S,2R)-Alicapistat

Cat. No.: B12403539 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of (1S,2R)-Alicapistat, a potent, orally active selective inhibitor of

human calpains 1 and 2.[1][2] Adherence to these guidelines is mandatory to ensure the safety

of all laboratory personnel and to prevent environmental contamination.

(1S,2R)-Alicapistat, also known as ABT-957, has been investigated in Phase I clinical trials for

Alzheimer's disease.[3][4][5] While specific hazard data for this compound is not publicly

available, its nature as a potent and selective enzyme inhibitor necessitates handling with a

high degree of caution, treating it as a Highly Potent Active Pharmaceutical Ingredient (HPAPI).

I. Personal Protective Equipment (PPE) Protocol
The primary defense against exposure to (1S,2R)-Alicapistat is the consistent and correct use

of appropriate PPE. The following table outlines the minimum required PPE for various

laboratory operations involving this compound.
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Operation
Primary
Engineering
Control

Hand
Protection

Body
Protection

Respiratory
Protection

Eye/Face
Protection

Unpacking/R

eceipt

Ventilated

Enclosure

Double Nitrile

Gloves

Disposable

Lab Coat

N95

Respirator

Safety

Glasses with

Side Shields

Weighing/Aliq

uoting

Containment

Ventilated

Enclosure

(CVE) or

Glove Bag

Double Nitrile

Gloves (outer

pair with

extended

cuff)

Disposable,

low-linting

coverall (e.g.,

Tyvek®)

Powered Air-

Purifying

Respirator

(PAPR) with

appropriate

cartridges

Full-face

shield or

goggles

Solubilization

Chemical

Fume Hood

or CVE

Double Nitrile

Gloves

Disposable,

low-linting

coverall

PAPR or Half-

mask

respirator

with

appropriate

cartridges

Goggles

In-vitro/In-

vivo Dosing

Biological

Safety

Cabinet

(BSC) or

Chemical

Fume Hood

Double Nitrile

Gloves

Disposable

Lab Coat

over scrubs

As

determined

by risk

assessment

Safety

Glasses with

Side Shields

Waste

Disposal

Ventilated

Accumulation

Area

Double Nitrile

Gloves

Disposable

Lab Coat

As

determined

by risk

assessment

Safety

Glasses with

Side Shields

Note: The selection of specific PPE, particularly respiratory protection, should be guided by a

formal risk assessment conducted by the institution's Environmental Health and Safety (EHS)

department.
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The following diagram illustrates the mandatory sequence for donning and doffing PPE to

minimize cross-contamination.

Donning Sequence

Doffing Sequence

Change into scrubs Don inner gloves Don coverall/lab coat Don respiratory protection Don eye/face protection Don outer gloves

Remove outer gloves Remove coverall/lab coat Remove eye/face protection Remove respiratory protection Remove inner gloves Wash hands thoroughly

Click to download full resolution via product page

PPE Donning and Doffing Workflow

II. Operational Plan: Step-by-Step Handling
Procedures
To mitigate the risks associated with handling (1S,2R)-Alicapistat, all operations must be

meticulously planned and executed within designated areas.

A. Receipt and Storage:

Upon receipt, visually inspect the shipping container for any signs of damage or leakage in a

well-ventilated area.

Don appropriate PPE (see table above) before opening the shipping container.

Verify the container label matches the ordering information.

The primary container should be stored in a clearly labeled, sealed, and secondary container

in a secure, ventilated, and access-controlled location.
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B. Weighing and Aliquoting (Solid Compound): This operation presents the highest risk of

aerosol generation and must be performed within a Containment Ventilated Enclosure (CVE) or

a flexible containment glove bag.[6]

Decontaminate the interior surfaces of the CVE or glove bag.

Place all necessary equipment (analytical balance, spatulas, weigh paper, vials) inside the

enclosure before starting.

Don the appropriate PPE, including a PAPR.

Carefully open the primary container inside the enclosure.

Slowly and deliberately weigh the desired amount of (1S,2R)-Alicapistat. Avoid any rapid

movements that could generate dust.

Securely cap the stock and aliquot containers.

Decontaminate the exterior of the containers before removing them from the enclosure.

All disposable materials used in the enclosure are to be considered contaminated waste.

C. Solubilization:

Perform all solubilization activities within a certified chemical fume hood or CVE.

Use a validated solvent for dissolution. For example, protocols have been developed using

DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil.[2]

Add the solvent slowly to the vial containing the weighed (1S,2R)-Alicapistat to avoid

splashing.

Cap the vial and mix gently until the compound is fully dissolved. Sonication may be used if

necessary to aid dissolution.[2]

The following diagram outlines the general handling workflow for (1S,2R)-Alicapistat.
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General Workflow for (1S,2R)-Alicapistat

III. Disposal Plan
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Proper disposal of all waste contaminated with (1S,2R)-Alicapistat is critical to prevent

environmental release and accidental exposure.

A. Waste Segregation:

Solid Waste: All disposable PPE (gloves, coveralls, shoe covers), weigh paper, contaminated

wipes, and empty vials must be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

solvent waste streams unless approved by EHS.

Sharps: Needles and syringes used for dosing must be disposed of in a designated sharps

container for hazardous materials.

B. Decontamination:

All non-disposable equipment (spatulas, glassware, balance surfaces) must be

decontaminated after use. A validated decontamination procedure should be developed in

consultation with EHS. This may involve washing with a suitable solvent followed by a

detergent solution.

Work surfaces in the CVE, fume hood, and BSC should be decontaminated at the end of

each procedure and at the end of the workday.

C. Waste Pickup:

All hazardous waste containers must be stored in a designated and secure satellite

accumulation area.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste in accordance with all local, state, and federal regulations.

By implementing these rigorous safety and handling protocols, researchers can effectively

manage the risks associated with (1S,2R)-Alicapistat and ensure a safe laboratory

environment. Continuous vigilance and adherence to these procedures are paramount.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

